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Compound of Interest

Compound Name: Citalopram

Cat. No.: B1669093 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Citalopram is a widely used selective serotonin reuptake inhibitor (SSRI) that exerts its effects

by blocking the serotonin transporter (SERT), leading to an increase in serotonin levels in the

synaptic cleft.[1][2][3] Its application in in vitro cell culture models is crucial for neuroscience

research, drug discovery, and toxicological studies. Proper preparation and handling of

citalopram solutions are paramount to ensure experimental reproducibility and accuracy.

These application notes provide detailed protocols for the preparation, storage, and use of

citalopram solutions in cell culture, along with stability data and a summary of its primary

signaling pathway.

Data Presentation
Table 1: Solubility and Stability of Citalopram
Hydrobromide
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Parameter Solvent/Condition Value Reference

Solubility

Dimethyl Sulfoxide

(DMSO)
~30 mg/mL [1]

Ethanol ~1 mg/mL [1]

Phosphate-Buffered

Saline (PBS, pH 7.2)
~2 mg/mL [1]

Water Sparingly soluble

Stability (Aqueous

Solution)

pH 5 and 7 (in dark,

30 days)
< 0.5% degradation [3][4]

pH 9 (in dark) Half-life of ~65 days [3][4]

Photolytic conditions

(simulated sunlight)

Degradation is

accelerated,

especially at higher

pH.

[5][6]

Thermal stress (solid

state)
Stable [5]

Storage of Stock

Solutions

DMSO stock solution

(-20°C)
At least 1 month [7]

DMSO stock solution

(-80°C)
At least 6 months [7]

Aqueous solutions

Not recommended for

storage for more than

one day.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Citalopram
Hydrobromide Stock Solution in DMSO
Materials:

Citalopram hydrobromide (MW: 405.3 g/mol )

Sterile, anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Sterile pipette tips

Procedure:

Preparation in a Sterile Environment: Perform all steps under aseptic conditions in a

biological safety cabinet to prevent contamination.

Weighing Citalopram Hydrobromide: Accurately weigh a precise amount of citalopram
hydrobromide powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

4.053 mg of citalopram hydrobromide.

Dissolution in DMSO: Add the weighed citalopram hydrobromide to a sterile microcentrifuge

tube. Add the calculated volume of sterile DMSO (in this example, 1 mL) to the tube.

Complete Dissolution: Vortex the solution until the citalopram hydrobromide is completely

dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

Sterilization (Optional but Recommended): While many researchers consider 100% DMSO

to be hostile to microbial growth, for critical applications, the stock solution can be filter-

sterilized using a 0.22 µm syringe filter compatible with DMSO. Be aware that some

compounds may bind to the filter membrane, potentially reducing the final concentration.
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

cryovials to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term

storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).

Protocol 2: Preparation of Citalopram Working Solutions
in Cell Culture Medium
Materials:

Citalopram hydrobromide stock solution (10 mM in DMSO)

Pre-warmed complete cell culture medium (e.g., DMEM with 10% FBS)

Sterile conical tubes

Sterile pipette tips

Procedure:

Thawing the Stock Solution: Thaw an aliquot of the 10 mM citalopram stock solution at

room temperature.

Calculating Dilutions: Determine the final concentration of citalopram required for your

experiment. Prepare serial dilutions if necessary to achieve the desired final concentration.

Dilution in Culture Medium: Add the appropriate volume of the citalopram stock solution to

the pre-warmed complete cell culture medium. For example, to prepare 10 mL of a 10 µM

working solution, add 10 µL of the 10 mM stock solution to 10 mL of medium.

DMSO Concentration Control: Ensure the final concentration of DMSO in the cell culture

medium is non-toxic to the cells. A final DMSO concentration of less than 0.1% is generally

considered safe for most cell lines. The example above results in a final DMSO

concentration of 0.1%. Always include a vehicle control (medium with the same final

concentration of DMSO) in your experiments.

Mixing and Use: Gently mix the working solution by inverting the tube or pipetting up and

down. Use the freshly prepared working solution immediately for treating cells.
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Stability of Working Solutions: The stability of citalopram in complete cell culture medium at

37°C has not been extensively reported. It is recommended to prepare working solutions

fresh for each experiment and avoid storing them for extended periods, as components in

the medium and serum can potentially interact with the compound and affect its stability and

efficacy.
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Caption: Citalopram's mechanism of action at the synapse.

Experimental Workflow for Citalopram Solution
Preparation
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Caption: Workflow for preparing citalopram solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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